molecular formula C13H20ClN3O2S B2861999 6-Chloro-N,5-dimethyl-N-(1-methylpiperidin-3-YL)pyridine-3-sulfonamide CAS No. 1436112-93-4

6-Chloro-N,5-dimethyl-N-(1-methylpiperidin-3-YL)pyridine-3-sulfonamide

Cat. No. B2861999
CAS RN: 1436112-93-4
M. Wt: 317.83
InChI Key: LYVGXJGHJUPTHX-UHFFFAOYSA-N
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Description

6-Chloro-N,5-dimethyl-N-(1-methylpiperidin-3-YL)pyridine-3-sulfonamide, also known as JNJ-1930942, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis of Indole Derivatives

Indole derivatives are significant in the realm of natural products and pharmaceuticals due to their biological activity. The compound can be utilized in the synthesis of indole derivatives, which are prevalent moieties in selected alkaloids. These derivatives have shown promise in the treatment of cancer cells, microbes, and various disorders .

Alkaloid Synthesis

Alkaloids contain complex structures that are often challenging to synthesize. The subject compound can play a role in the construction of novel alkaloids, potentially leading to the development of new therapeutic agents with applications in medicine .

Biological Activity

The compound’s derivatives may exhibit diverse biological activities. Research into its potential as a biologically active compound could lead to advancements in the treatment of diseases and the development of new drugs .

Catalysis

In organic chemistry, catalysts are crucial for facilitating reactions. This compound could be explored as a catalyst in the formation of indole derivatives, enhancing the efficiency and selectivity of chemical reactions .

Green Chemistry

The principles of green chemistry emphasize the reduction of hazardous substances and waste. The compound could be investigated for its use in green synthetic methodologies, contributing to more sustainable chemical processes .

Organic Methodology

As a building block in organic synthesis, the compound could be used to develop new synthetic routes and methodologies. This can lead to the discovery of more efficient processes for creating complex molecules .

Pharmacological Research

Given its potential biological activity, the compound could be studied in pharmacological research to understand its interaction with biological systems and its effects on human health .

Chemical Education

The compound’s diverse applications make it an excellent subject for chemical education, where students can learn about its synthesis, properties, and applications in real-world scenarios .

properties

IUPAC Name

6-chloro-N,5-dimethyl-N-(1-methylpiperidin-3-yl)pyridine-3-sulfonamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H20ClN3O2S/c1-10-7-12(8-15-13(10)14)20(18,19)17(3)11-5-4-6-16(2)9-11/h7-8,11H,4-6,9H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LYVGXJGHJUPTHX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CN=C1Cl)S(=O)(=O)N(C)C2CCCN(C2)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H20ClN3O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

317.84 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-Chloro-N,5-dimethyl-N-(1-methylpiperidin-3-YL)pyridine-3-sulfonamide

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